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Cat. No.: B1195328 Get Quote

D-Threitol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Threitol, a four-carbon sugar alcohol with the systematic name (2R,3R)-butane-1,2,3,4-

tetrol, is a chiral molecule of significant interest in various scientific and industrial fields.[1] As a

diastereomer of erythritol and an enantiomer of L-Threitol, its unique stereochemistry governs

its physical, chemical, and biological properties.[1] This technical guide provides an in-depth

overview of the chemical properties of D-Threitol, complete with experimental protocols and

visual representations of relevant biological and experimental workflows. D-Threitol is found in

nature in some fungi, such as Armillaria mellea, and acts as a cryoprotectant in the Alaskan

beetle Upis ceramboides.[1] It is also utilized as a chiral intermediate in the synthesis of more

complex molecules.[1]

Chemical and Physical Properties
D-Threitol is a white, crystalline solid at room temperature.[1] Its four hydroxyl groups render it

highly soluble in water.[1] The key chemical and physical properties of D-Threitol are

summarized in the table below.
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Property Value Reference

Molecular Formula C₄H₁₀O₄ [1]

Molar Mass 122.12 g/mol [1]

Melting Point 88-90 °C [1]

Boiling Point 330.0 ± 0.0 °C (Predicted) ChemBK

Density 1.430 ± 0.06 g/cm³ (Predicted) ChemBK

Solubility in Water Highly soluble [1]

Solubility in Other Solvents

Slightly soluble in Methanol.

Insoluble in ethyl ether and

benzene.

ChemBK, LabSolutions

Optical Rotation ([α]D) +4.3° (c=2, water) Sigma-Aldrich

pKa 13.27 ± 0.20 (Predicted) ChemBK

Stability Hygroscopic ChemBK

Experimental Protocols
Determination of Melting Point
The melting point of D-Threitol can be determined using a standard capillary melting point

apparatus.

Materials:

D-Threitol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Thermometer

Procedure:
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Ensure the D-Threitol sample is dry and finely powdered.

Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3

mm by tapping the sealed end on a hard surface.[2][3]

Place the capillary tube in the heating block of the melting point apparatus.[3][4]

Heat the block rapidly to a temperature approximately 10-15 °C below the expected melting

point of D-Threitol (around 88 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[4]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).[3][5]

Record the temperature at which the entire solid has melted (the end of the melting range).

[3][5]

The melting point is reported as this range. For a pure compound, this range should be

narrow (0.5-1.0 °C).[2][4]

Determination of Solubility
A general protocol to determine the solubility of D-Threitol in a given solvent:

Materials:

D-Threitol

Selected solvent (e.g., water, ethanol)

Analytical balance

Vials or test tubes with caps

Shaker or magnetic stirrer

Temperature-controlled bath
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Procedure:

Add a known volume of the solvent to a vial.

Gradually add a known mass of D-Threitol to the solvent while stirring at a constant

temperature.

Continue adding D-Threitol until a saturated solution is formed, indicated by the presence of

undissolved solid that persists after prolonged stirring (e.g., 24 hours).

Carefully separate the saturated solution from the undissolved solid (e.g., by filtration or

centrifugation).

Take a known volume or mass of the clear saturated solution and evaporate the solvent

completely.

Weigh the remaining solid D-Threitol.

Calculate the solubility in terms of g/100 mL or other appropriate units.

Measurement of Optical Rotation
The optical rotation of D-Threitol is measured using a polarimeter.

Materials:

D-Threitol

Volumetric flask

Solvent (e.g., water)

Polarimeter

Polarimeter cell (sample tube) of a known path length

Procedure:
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Prepare a solution of D-Threitol of a known concentration (c) in a suitable solvent (e.g., 2 g

in 100 mL of water).

Calibrate the polarimeter with a blank solution (the pure solvent).[6]

Rinse and fill the polarimeter cell with the D-Threitol solution, ensuring no air bubbles are

present.[6]

Place the cell in the polarimeter and measure the observed optical rotation (α).[7]

The specific rotation [α] is calculated using the formula: [α] = α / (l × c), where 'l' is the path

length of the cell in decimeters (dm) and 'c' is the concentration in g/mL.[7][8]

Purification by Recrystallization
Recrystallization is a common method to purify solid organic compounds like D-Threitol.

Materials:

Crude D-Threitol

A suitable solvent or solvent pair (e.g., ethanol/water)

Erlenmeyer flasks

Heating source (e.g., hot plate)

Buchner funnel and filter paper

Vacuum flask and tubing

Procedure:

Dissolve the crude D-Threitol in a minimal amount of hot solvent.[9][10] The ideal solvent is

one in which D-Threitol is highly soluble at high temperatures and poorly soluble at low

temperatures.[10]

If insoluble impurities are present, perform a hot filtration to remove them.
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Allow the hot, saturated solution to cool slowly to room temperature.[10]

Further cool the solution in an ice bath to maximize crystal formation.[10]

Collect the purified crystals by vacuum filtration using a Buchner funnel.[10]

Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

Dry the crystals completely.

Signaling Pathways and Experimental Workflows
D-Threitol Catabolic Pathway in Mycobacterium
smegmatis
Mycobacterium smegmatis is capable of utilizing D-Threitol as a sole carbon source through a

specific catabolic pathway.[11][12] The key enzymes and intermediates are depicted in the

following diagram.

D-Threitol D-Erythrulose

 D-threitol
dehydrogenase (dthD)

NAD+ -> NADH D-Erythrulose-4-phosphate

 Erythrulose
kinase

ATP -> ADP Pentose Phosphate
Pathway

 Enters central
metabolism

Engineered Yeast Cell

D-Xylose D-Xylulose

 Xylose
Isomerase D-Xylulose-5-phosphate

 Xylulokinase
(endogenous) D-Threitol

 Introduced
Enzymes

(e.g., Phosphatase,
Dehydrogenase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

